Cas no 1250569-66-4 (2-bromo-1-(hexyloxy)ethylbenzene)

• Product name: 2-bromo-1-(hexyloxy)ethylbenzene
• CAS No: 1250569-66-4
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 6287788
• PubChem ID: 62108340

2-bromo-1-(hexyloxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(hexyloxy)ethylbenzene
• CS-0297578
• [2-bromo-1-(hexyloxy)ethyl]benzene
• AKOS011387896
• (2-Bromo-1-(hexyloxy)ethyl)benzene
• EN300-1133416
• 1250569-66-4

• Inchi： 1S/C14H21BrO/c1-2-3-4-8-11-16-14(12-15)13-9-6-5-7-10-13/h5-7,9-10,14H,2-4,8,11-12H2,1H3
• InChI Key： PECDWTHCXCCBAN-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1)OCCCCCC

Computed Properties

• Exact Mass: 284.07758g/mol
• Monoisotopic Mass: 284.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4.7

Additional information on 2-bromo-1-(hexyloxy)ethylbenzene

Comprehensive Guide to 2-Bromo-1-(hexyloxy)ethylbenzene (CAS No. 1250569-66-4): Properties, Applications, and Market Insights

2-Bromo-1-(hexyloxy)ethylbenzene (CAS No. 1250569-66-4) is an organobromine compound with a unique molecular structure, combining a benzene ring with bromo and hexyloxyethyl functional groups. This specialty chemical has garnered attention in recent years due to its versatile applications in organic synthesis, material science, and pharmaceutical research. As researchers increasingly explore brominated aromatic compounds for their reactivity and stability, 2-bromo-1-(hexyloxy)ethylbenzene stands out as a valuable building block in synthetic chemistry.

The growing interest in functionalized ethylbenzene derivatives has led to numerous studies on this compound's properties. With a molecular weight of 285.23 g/mol and the characteristic reactivity of both bromine and ether functionalities, 1250569-66-4 serves as an important intermediate in the synthesis of more complex molecules. Recent trends in green chemistry have prompted investigations into more sustainable production methods for such bromo-alkyloxy benzene compounds, aligning with the chemical industry's push toward environmentally friendly processes.

In pharmaceutical applications, 2-bromo-1-(hexyloxy)ethylbenzene has shown potential as a precursor in drug discovery programs. Its structure allows for further modifications that could lead to bioactive molecules, particularly in the development of small molecule therapeutics. The hexyloxy chain provides lipophilicity, which is often desirable in drug candidates for improved membrane permeability. Researchers exploring structure-activity relationships in medicinal chemistry frequently turn to such brominated intermediates for their synthetic versatility.

The material science field has also found uses for CAS 1250569-66-4, particularly in the development of specialty polymers and liquid crystals. The compound's ability to participate in various polymerization reactions makes it valuable for creating functional polymers with tailored properties. Recent advancements in organic electronics have sparked interest in how such aromatic bromo compounds might contribute to the development of novel semiconducting materials.

Market analysis indicates steady growth in demand for 2-bromo-1-(hexyloxy)ethylbenzene, driven by expanding research in both academic and industrial settings. Suppliers have noted increased inquiries about high-purity bromo-alkyloxy compounds, particularly from pharmaceutical and advanced materials sectors. The compound's relative stability compared to other reactive bromine intermediates makes it attractive for various synthetic applications while maintaining manageable handling requirements.

Quality control measures for 1250569-66-4 typically involve rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The chemical's purity is crucial for its performance in sensitive applications, especially in pharmaceutical synthesis where impurity profiles can significantly impact downstream processes. Recent technological advancements in analytical chemistry have enabled more precise characterization of such specialty benzene derivatives.

Storage and handling recommendations for 2-bromo-1-(hexyloxy)ethylbenzene emphasize protection from moisture and light, with ideal storage conditions in cool, dry environments under inert atmosphere. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this compound, including the use of appropriate personal protective equipment. The growing emphasis on chemical safety culture in research institutions has led to improved handling practices for such organic bromine compounds.

Future research directions for CAS 1250569-66-4 may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or as a building block for supramolecular chemistry applications. The compound's unique combination of aromaticity, bromine reactivity, and alkoxy flexibility presents numerous possibilities for innovative chemical architectures. As synthetic methodologies continue to advance, particularly in catalytic transformations, the utility of 2-bromo-1-(hexyloxy)ethylbenzene will likely expand into new areas of chemical research and development.

Environmental considerations for bromo-alkyloxy benzene derivatives have become increasingly important in chemical manufacturing. While 1250569-66-4 doesn't fall under stringent environmental regulations, responsible disposal methods and waste management practices are recommended. The development of greener synthetic routes for such compounds remains an active area of investigation, aligning with broader industry trends toward sustainable chemistry practices.

For researchers considering 2-bromo-1-(hexyloxy)ethylbenzene for their projects, numerous commercial suppliers offer the compound in various quantities and purity grades. When sourcing specialty brominated compounds, it's advisable to request comprehensive analytical data and certificates of analysis to ensure material quality meets specific application requirements. The competitive landscape for fine chemical intermediates continues to evolve, with an emphasis on reliable supply chains and technical support for research customers.